Cas no 80972-97-0 (4H-1-Benzopyran-4-one, 2-(4-methoxyphenyl)-6,7-dimethyl-)

• Product name: 4H-1-Benzopyran-4-one, 2-(4-methoxyphenyl)-6,7-dimethyl-
• CAS No: 80972-97-0
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 704711
• PubChem ID: 13190887

4H-1-Benzopyran-4-one, 2-(4-methoxyphenyl)-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(4-methoxyphenyl)-6,7-dimethyl-
• 2-(4-methoxyphenyl)-6,7-dimethylchromen-4-one
• 2-(4-Methoxyphenyl)-6,7-dimethyl-4H-1-benzopyran-4-one
• 2-(4-methoxyphenyl)-6,7-dimethyl-4H-chromen-4-one
• 6,7-dimethyl-4'-methoxyflavone
• DTXSID70526060
• SCHEMBL21379722
• 80972-97-0

• Inchi： InChI=1S/C18H16O3/c1-11-8-15-16(19)10-17(21-18(15)9-12(11)2)13-4-6-14(20-3)7-5-13/h4-10H,1-3H3
• InChI Key： AIHAGXATMUIUKS-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C)OC(=CC2=O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 280.109944368g/mol
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids